Amphiphilic dendrimers control protein binding and corona formation on liposome nanocarriers†

Chemical Communications Pub Date: 2020-06-19 DOI: 10.1039/D0CC02486D

Abstract

Amphiphilic polyphenylene dendrimers (PPDs) with distinct lipophilic and positively or negatively charged surface groups were adsorbed onto liposomes and their impact on protein adsorption in blood plasma was studied. The PPD corona reduced binding of specific opsonins and increased the adsorption of proteins controlling cellular uptake based on their surface patches.

Graphical abstract: Amphiphilic dendrimers control protein binding and corona formation on liposome nanocarriers
Amphiphilic dendrimers control protein binding and corona formation on liposome nanocarriers†
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